molecular formula C9H14O3 B8645819 Tert-butyl 1-formylcyclopropane-1-carboxylate

Tert-butyl 1-formylcyclopropane-1-carboxylate

Cat. No.: B8645819
M. Wt: 170.21 g/mol
InChI Key: BFRXFYLTDGXBMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 1-formylcyclopropane-1-carboxylate is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H14O3

Molecular Weight

170.21 g/mol

IUPAC Name

tert-butyl 1-formylcyclopropane-1-carboxylate

InChI

InChI=1S/C9H14O3/c1-8(2,3)12-7(11)9(6-10)4-5-9/h6H,4-5H2,1-3H3

InChI Key

BFRXFYLTDGXBMV-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)C1(CC1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Step 3 To a stirred suspension of tert-butyl 1-(hydroxymethyl)cyclopropane-1-carboxylate (0.16 g, 0.929 mmol) and sodium hydrogen carbonate (0.312 g, 3.72 mmol) in DCM (5.57 mL) at room temperature was added Dess-Martin periodinane (0.788 g, 1.86 mmol). The mixture was stirred at room temperature for 1 hour before it was quenched by the addition of a 1:1 mixture of saturated NaHCO3 solution and saturated Na2S2O3 solution. After stirring for an additional 1 hour the phases were separated and the aqueous phase was extracted into DCM (×2). Combined organic extracts were dried (Na2SO4), filtered and concentrated giving tert-butyl 1-formylcyclopropane-1-carboxylate which was used without further purification, 0.141 g.
Quantity
0.16 g
Type
reactant
Reaction Step One
Quantity
0.312 g
Type
reactant
Reaction Step One
Name
Quantity
5.57 mL
Type
solvent
Reaction Step One
Quantity
0.788 g
Type
reactant
Reaction Step Two

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